molecular formula C4H10ClNO3S B14569167 (1-Methoxypropan-2-yl)sulfamyl chloride CAS No. 61758-24-5

(1-Methoxypropan-2-yl)sulfamyl chloride

Cat. No.: B14569167
CAS No.: 61758-24-5
M. Wt: 187.65 g/mol
InChI Key: SIKHKXZPXYGMBN-UHFFFAOYSA-N
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Description

(1-Methoxypropan-2-yl)sulfamyl chloride (CAS: Not explicitly provided) is a sulfamyl chloride derivative characterized by a methoxy-substituted propan-2-yl group attached to a sulfamyl chloride (–SO₂NHCl) core. Sulfamyl chlorides are critical intermediates in organic synthesis, particularly for introducing sulfonamide groups into target molecules. The methoxy group in this compound enhances polarity and may influence solubility, reactivity, and stability compared to non-oxygenated analogs.

Properties

CAS No.

61758-24-5

Molecular Formula

C4H10ClNO3S

Molecular Weight

187.65 g/mol

IUPAC Name

N-(1-methoxypropan-2-yl)sulfamoyl chloride

InChI

InChI=1S/C4H10ClNO3S/c1-4(3-9-2)6-10(5,7)8/h4,6H,3H2,1-2H3

InChI Key

SIKHKXZPXYGMBN-UHFFFAOYSA-N

Canonical SMILES

CC(COC)NS(=O)(=O)Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Methoxypropan-2-yl)sulfamyl chloride typically involves the reaction of (1-Methoxypropan-2-yl)amine with thionyl chloride (SOCl2). The reaction is carried out under controlled conditions to ensure the formation of the desired sulfamyl chloride compound. The general reaction can be represented as follows:

(1Methoxypropan2yl)amine+SOCl2(1Methoxypropan2yl)sulfamylchloride+SO2+HCl(1-Methoxypropan-2-yl)amine + SOCl_2 \rightarrow (1-Methoxypropan-2-yl)sulfamyl chloride + SO_2 + HCl (1−Methoxypropan−2−yl)amine+SOCl2​→(1−Methoxypropan−2−yl)sulfamylchloride+SO2​+HCl

Industrial Production Methods

In industrial settings, the production of (1-Methoxypropan-2-yl)sulfamyl chloride may involve large-scale reactions using similar reagents and conditions. The process is optimized for yield and purity, often involving purification steps such as distillation or recrystallization to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

(1-Methoxypropan-2-yl)sulfamyl chloride undergoes various chemical reactions, including:

    Substitution Reactions: It can participate in nucleophilic substitution reactions where the chloride group is replaced by other nucleophiles.

    Oxidation and Reduction: The compound can be involved in oxidation-reduction reactions, although these are less common compared to substitution reactions.

Common Reagents and Conditions

    Nucleophilic Substitution: Common reagents include amines, alcohols, and thiols. The reactions are typically carried out in polar solvents such as acetonitrile or dimethylformamide (DMF).

    Oxidation: Oxidizing agents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4) can be used under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, reacting (1-Methoxypropan-2-yl)sulfamyl chloride with an amine can yield a sulfamide derivative.

Scientific Research Applications

(1-Methoxypropan-2-yl)sulfamyl chloride has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

    Biology: The compound can be used in the modification of biomolecules for research purposes.

    Industry: The compound is used in the production of specialty chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of (1-Methoxypropan-2-yl)sulfamyl chloride involves its reactivity with nucleophiles. The sulfamyl chloride group is highly reactive, allowing it to form covalent bonds with nucleophilic sites on other molecules. This reactivity is utilized in various chemical transformations and modifications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound is compared to sulfamyl chlorides with variations in substituent groups (Table 1). Key structural analogs include:

(Isopropyl)sulfamyl Chloride
  • Properties : Reduced polarity due to the absence of an electron-donating methoxy group. Lower solubility in polar solvents but higher lipophilicity. Reactivity in nucleophilic substitutions (e.g., with amines) is slower compared to methoxy-substituted derivatives.
(2-Methoxyethyl)sulfamyl Chloride
  • Substituent : Methoxy group on a shorter ethyl chain.
  • Properties : Increased steric accessibility compared to the branched methoxypropan-2-yl group. Faster reaction kinetics in sulfonamide formation due to reduced steric hindrance.
(1-Ethoxypropan-2-yl)sulfamyl Chloride
  • Substituent : Ethoxy group (larger alkoxy than methoxy).
  • Properties : Enhanced steric bulk reduces electrophilicity at the sulfur center. Lower reactivity in aqueous environments but improved thermal stability.

Physicochemical and Reactivity Data

Table 1: Comparative Properties of Selected Sulfamyl Chlorides

Compound Substituent Molecular Weight (g/mol) Solubility (Polar Solvents) Reactivity (Nucleophilic Substitution)
(1-Methoxypropan-2-yl)sulfamyl chloride 1-Methoxypropan-2-yl 187.65 High Moderate (electron-donating methoxy enhances S⁺ character)
(Isopropyl)sulfamyl chloride Isopropyl 153.63 Low Slow (less electrophilic S⁺ center)
(2-Methoxyethyl)sulfamyl chloride 2-Methoxyethyl 165.64 Moderate Fast (reduced steric hindrance)
(1-Ethoxypropan-2-yl)sulfamyl chloride 1-Ethoxypropan-2-yl 201.69 Moderate Slow (steric and electronic hindrance)

Key Research Findings

  • Reactivity Trends : The methoxy group in (1-Methoxypropan-2-yl)sulfamyl chloride increases electrophilicity at the sulfur atom, accelerating reactions with nucleophiles like amines. However, steric bulk from the propan-2-yl backbone slightly counteracts this effect compared to linear analogs (e.g., 2-methoxyethyl) .
  • Stability : Methoxy-substituted derivatives exhibit lower thermal stability than ethoxy analogs due to weaker electron-donating effects.
  • Toxicity: Limited data exist, but methoxypropan-2-yl groups are generally associated with lower acute toxicity compared to halogenated sulfamyl chlorides.

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